N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C17H13N3O2S2/c1-9-7-11(10(2)22-9)15(21)20-17-19-13(8-23-17)16-18-12-5-3-4-6-14(12)24-16/h3-8H,1-2H3,(H,19,20,21)
• InChI Key: NECFLUVWHMBHAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=NC(=CS2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H13N3O2S2
• Molecular Weight: 355.4 g/mol

Description

N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-2,5-dimethylfuran-3-carboxamide (also known as BTDF) is a novel and promising compound that has been studied for its potential applications in a variety of scientific fields. BTDF is a heterocyclic compound, which is composed of nitrogen, sulfur, and carbon atoms, and is known to possess a variety of unique physical and chemical properties. BTDF has been studied in the fields of organic chemistry, biochemistry, and pharmacology, and has been found to have a range of potential applications in these fields.

Scientific Research Applications

BTDF has been studied for its potential applications in a variety of scientific fields, including organic chemistry, biochemistry, and pharmacology. In organic chemistry, BTDF has been studied for its potential use as a catalyst in organic synthesis reactions. In biochemistry, BTDF has been studied for its potential use as a fluorescent probe for the detection of catecholamines. In pharmacology, BTDF has been studied for its potential use as a drug for the treatment of various diseases, such as cancer and Alzheimer’s disease.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have shown inhibitory effects against Mycobacterium tuberculosis , suggesting that the bacterial species could be a potential target .

Mode of Action

The interaction of these compounds with their targets results in changes that inhibit the growth or function of the target organism or cell .

Biochemical Pathways

Benzothiazole derivatives have been associated with the inhibition of the growth ofMycobacterium tuberculosis . This suggests that the compound may interfere with the biochemical pathways essential for the growth and survival of this bacterium.

Pharmacokinetics

Pharmacokinetics, which describes the movement of a drug into, through, and out of the body, involves the time course of its absorption, bioavailability, distribution, metabolism, and excretion

Result of Action

Benzothiazole derivatives have been found to exhibit inhibitory effects againstMycobacterium tuberculosis . This suggests that the compound may lead to the inhibition of the growth or function of this bacterium at the molecular and cellular levels.

Advantages and Limitations for Lab Experiments

The advantages of using BTDF in laboratory experiments include its low cost and its relatively simple synthesis. In addition, BTDF is a relatively stable compound, and is not prone to degradation or decomposition. However, there are also some limitations to using BTDF in laboratory experiments. Specifically, BTDF is a relatively new compound, and its mechanism of action is not yet fully understood. In addition, the toxicity of BTDF has not yet been extensively studied, and its potential side effects are unknown.

Future Directions

The potential applications of BTDF are numerous, and there are a variety of future directions for research into this compound. Specifically, further research is needed to better understand the mechanism of action of BTDF, as well as its potential toxicity and side effects. In addition, further research is needed to explore the potential therapeutic applications of BTDF, such as its potential use in the treatment of cancer, Alzheimer’s disease, and other neurological disorders. Finally, further research is needed to explore the potential uses of BTDF as a fluorescent probe for the detection of catecholamines.

Synthesis Methods

BTDF can be synthesized using a variety of methods, including the Suzuki coupling reaction, the Sonogashira coupling reaction, and the Stille coupling reaction. In the Suzuki coupling reaction, BTDF is synthesized through the reaction of a benzothiazole and a thiazole, in the presence of a palladium catalyst. In the Sonogashira coupling reaction, BTDF is synthesized through the reaction of a halogenated thiazole and an alkyne, in the presence of a palladium catalyst. Finally, in the Stille coupling reaction, BTDF is synthesized through the reaction of a halogenated thiazole and a stannane, in the presence of a palladium catalyst.